Cas no 42831-50-5 (5-methyl-1,2-oxazole-4-carboxylic acid)

5-Methyl-1,2-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid featuring a methyl-substituted oxazole core. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized structure, which serves as a versatile intermediate for the development of more complex molecules. The oxazole ring contributes to its stability, while the carboxylic acid group enables further derivatization through amidation, esterification, or other coupling reactions. Its well-defined reactivity profile makes it suitable for applications in medicinal chemistry, particularly in the design of bioactive compounds. The product is typically supplied with high purity, ensuring reproducibility in synthetic workflows.
5-methyl-1,2-oxazole-4-carboxylic acid structure
42831-50-5 structure
Product Name:5-methyl-1,2-oxazole-4-carboxylic acid
CAS No:42831-50-5
MF:C5H5NO3
MW:127.098101377487
MDL:MFCD00955655
CID:55607
PubChem ID:1425240
Update Time:2025-06-07

5-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methylisoxazole-4-carboxylic acid
    • TIMTEC-BB SBB005909
    • 5-METHYL-4-ISOXASOLECARBOXYLIC ACID
    • 5-METHYL-4-ISOXAZOLECARBOXYLIC ACID
    • 5-Methyl-4-Isooxazolecarboxylic Acid
    • 5-METHYLISOXAZOLE-4-CARBOXYLIC
    • 5-MethylIsoxazole-4-CarboxalicAcid,Leflunomide
    • 5-methyl-1,2-oxazole-4-carboxylic acid
    • 5-Methylisoxazole-4-
    • 5-methylisoxazole-4-carboxylic acid(SALTDATA: FREE)
    • 4-Isoxazolecarboxylic acid, 5-methyl-
    • BL2Q213Q2M
    • 5-Methylisoxazole-4-carboxylicacid
    • Leflunomide impurity D [EP]
    • PubChem8652
    • Leflunomide Impurity D
    • KSC235O3B
    • VQBXUKGMJCPBMF-UHFFFAOYSA-
    • VQBXUKGMJCPBMF-UH
    • VQBXUKGMJCPBMF-UHFFFAOYSA-N
    • STR0
    • UNII-BL2Q213Q2M
    • BB 0237695
    • CS-W011150
    • Q27274737
    • AC-8361
    • 42831-50-5
    • DTXSID20195503
    • 5-Methylisoxazole-4-carboxylic Acid; Leflunomide Imp. D (EP); Leflunomide Impurity D
    • BP-10056
    • Leflunomide impurity, 5-methylisoxazole-carboxylic acid- [USP]
    • SY003327
    • 5-methyl-isoxazole-4-carboxylic acid
    • 5-Methyl-4-isoxazolecarboxylic acid;5-Methylisoxazole-4-carboxylic acid
    • EC 700-400-1
    • MFCD00955655
    • 5-Methylisoxazole-4-carboxylic acid, 97%
    • A826023
    • Q-100476
    • 5-methyl-1,2-oxazole -4-carboxylic acid
    • F2191-0120
    • LEFLUNOMIDE IMPURITY, 5-METHYLISOXAZOLE-CARBOXYLIC ACID- [USP IMPURITY]
    • AM20100131
    • InChI=1/C5H5NO3/c1-3-4(5(7)8)2-6-9-3/h2H,1H3,(H,7,8)
    • M1740
    • AKOS001435060
    • PS-3713
    • STR05924
    • BCP30701
    • SCHEMBL439222
    • EN300-26675
    • 5-methylisoxazole-4-carboxylate;5-Methylisoxazole-4-carboxylic acid
    • Z227961392
    • FT-0620664
    • NS00007353
    • LEFLUNOMIDE IMPURITY D [EP IMPURITY]
    • CHEMBL1213609
    • 5-Methylisoxazol-4-yl carboxylic acid
    • 5-Methyl-4-isoxazolecarboxylic acid,97%
    • (2-Ethoxy-2-oxoethyl)(triphenyl)phosphonium-13C2 Bromide; (Carbethoxymethyl)triphenylphosphonium-13C2 Bromide; Carboethoxymethyltriphenylphosphonium-13C2 Bromide; Ethoxycarbonylmethyltriphenylphosphonium-13C2 Bromide; NSC 60450-13C2
    • STK503383
    • ALBB-005390
    • MDL： MFCD00955655
    • Inchi： 1S/C5H5NO3/c1-3-4(5(7)8)2-6-9-3/h2H,1H3,(H,7,8)
    • InChI Key： VQBXUKGMJCPBMF-UHFFFAOYSA-N
    • SMILES： O1C(C)=C(C(=O)O)C=N1
    • BRN： 116000

Computed Properties

  • Exact Mass: 127.02700
  • Monoisotopic Mass: 127.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: crystal
  • Density: 1.348
  • Melting Point: 145.0 to 149.0 deg-C
  • Boiling Point: 277.6°C at 760 mmHg
  • Flash Point: 140.3℃
  • PSA: 63.33000
  • LogP: 0.68120
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-methyl-1,2-oxazole-4-carboxylic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H303
  • Warning Statement： P312
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S22-S26-S36/37/39-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S22;S26;S36/37/39
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R36/37/38

5-methyl-1,2-oxazole-4-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-1,2-oxazole-4-carboxylic acid Pricemore >>

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5-methyl-1,2-oxazole-4-carboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:42831-50-5)5-Methyl-4-isoxazolecarboxylic acid
Order Number:sfd18840
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:42831-50-5)5-methyl-1,2-oxazole-4-carboxylic acid
Order Number:A826023
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:23
Price ($):276.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:42831-50-5)5-甲基异噁唑-4-甲酸
Order Number:LE2468969
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:42831-50-5)5-Methyl-4-isoxazolecarboxylic acid
sfd18840
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:42831-50-5)5-methyl-1,2-oxazole-4-carboxylic acid
A826023
Purity:99%
Quantity:500g
Price ($):276.0
Email